Cas no 2901095-54-1 (5-Iodo-4-methylthiophene-2-carbaldehyde)

• Product Name: 5-Iodo-4-methylthiophene-2-carbaldehyde
• CAS No: 2901095-54-1
• MF: C₆H₅IOS
• MW: 252.072772741318
• CID: 6796156
• PubChem ID: 139709582
• Update Time: 2025-06-08

5-Iodo-4-methylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2901095-54-1
• 5-Iodo-4-methylthiophene-2-carbaldehyde
• MFCD34767975

• Inchi： 1S/C6H5IOS/c1-4-2-5(3-8)9-6(4)7/h2-3H,1H3
• InChI Key： YHBIJXJSKVZCHR-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C=O)S1

Computed Properties

• Exact Mass: 251.91058g/mol
• Monoisotopic Mass: 251.91058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Additional information on 5-Iodo-4-methylthiophene-2-carbaldehyde

Introduction to 5-Iodo-4-methylthiophene-2-carbaldehyde (CAS No. 2901095-54-1)

5-Iodo-4-methylthiophene-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2901095-54-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aldehyde features a thiophene core substituted with an iodine atom at the 5-position and a methyl group at the 4-position, terminated with an aldehyde functionality at the 2-position. The unique structural attributes of this compound make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The thiophene scaffold is a prominent motif in medicinal chemistry due to its prevalence in natural products and pharmaceuticals. Its aromatic stability, coupled with the ability to engage in various electronic interactions, makes it an ideal platform for drug design. The introduction of an iodine atom at the 5-position enhances the electrophilicity of the thiophene ring, facilitating cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel therapeutic agents.

The aldehyde group at the 2-position of 5-Iodo-4-methylthiophene-2-carbaldehyde serves as a versatile handle for further functionalization. Aldehydes are well-known for their reactivity in condensation reactions, forming Schiff bases, imines, and other nitrogen-containing heterocycles. Such transformations are crucial in generating pharmacophores with enhanced binding affinity and selectivity. The combination of these reactive sites makes this compound a cornerstone in the synthesis of small-molecule inhibitors and probes for biological investigation.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated efficacy in treating various diseases, including cancer, inflammation, and infectious disorders. For instance, studies have highlighted the potential of thiophene-based aldehydes as proteasome inhibitors, which play a critical role in cancer therapy by modulating protein degradation pathways. The structural features of 5-Iodo-4-methylthiophene-2-carbaldehyde align well with these pharmacological targets, making it a promising candidate for further exploration.

Moreover, advancements in computational chemistry have enabled the rational design of thiophene derivatives by predicting their binding modes to biological targets. Molecular docking simulations have shown that compounds like 5-Iodo-4-methylthiophene-2-carbaldehyde can interact with enzymes and receptors through hydrophobic and hydrogen bonding interactions. This insight has guided the optimization of lead compounds towards higher potency and reduced toxicity.

The synthetic utility of 5-Iodo-4-methylthiophene-2-carbaldehyde extends beyond pharmaceutical applications. In materials science, thiophene derivatives are widely employed in organic electronics due to their conjugated π-systems, which confer excellent charge transport properties. The presence of an iodine atom can further modulate these properties, making it suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices.

Recent studies have also explored the role of halogenated thiophenes in medicinal chemistry, demonstrating their ability to enhance metabolic stability and bioavailability of drug candidates. The iodo-thiophene core in 5-Iodo-4-methylthiophene-2-carbaldehyde exemplifies this trend, offering a balance between reactivity and stability that is highly desirable in drug development.

In conclusion,5-Iodo-4-methylthiophene-2-carbaldehyde (CAS No. 2901095-54-1) represents a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a reactive aldehyde group with an iodine-substituted thiophene ring—make it an indispensable tool for synthetic chemists aiming to develop innovative therapeutics and advanced materials. As research continues to uncover new biological targets and synthetic methodologies, the significance of this compound is expected to grow even further.